Cas no 1956318-62-9 (5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine)

• Product Name: 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine
• CAS No: 1956318-62-9
• MF: C₁₄H₉F₄N₃
• MW: 295.234976530075
• CID: 5717741
• PubChem ID: 118798871
• Update Time: 2025-06-07

5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine
• 1H-Indazol-3-amine, 5-[(3,5-difluorophenyl)difluoromethyl]-
• 1956318-62-9
• SCHEMBL23901088
• W11499

• Inchi： 1S/C14H9F4N3/c15-9-3-8(4-10(16)6-9)14(17,18)7-1-2-12-11(5-7)13(19)21-20-12/h1-6H,(H3,19,20,21)
• InChI Key： DFEPQXFPXWVCBF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)F)F)(C1C=CC2=C(C(N)=NN2)C=1)F

Computed Properties

• Exact Mass: 295.07325995g/mol
• Monoisotopic Mass: 295.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine

Introduction to 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine (CAS No. 1956318-62-9)

5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1956318-62-9, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The unique structural features of this molecule, particularly the presence of both 3,5-difluorophenyl and difluoromethyl substituents, contribute to its distinct chemical properties and biological activities. In recent years, there has been a growing interest in exploring the pharmacological significance of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity.

The indazole core of 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine is a well-documented pharmacophore that has been extensively studied for its role in various biological processes. Indazoles are known for their versatility in drug design, often serving as key components in molecules targeting neurological disorders, cancer, and infectious diseases. The introduction of fluorine atoms into the indazole structure not only modifies its electronic properties but also influences its interactions with biological targets. Specifically, the 3,5-difluorophenyl moiety enhances the compound's lipophilicity and binding affinity to certain enzymes and receptors, making it a promising candidate for further pharmacological investigation.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into drug candidates is a strategic approach to improve their pharmacokinetic profiles. The difluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability by resisting oxidative degradation. This property is crucial for extending the half-life of therapeutic agents and ensuring their efficacy over prolonged periods. Furthermore, fluorinated compounds often exhibit greater selectivity towards biological targets, minimizing off-target effects and reducing potential side reactions. These attributes make 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine an attractive scaffold for developing novel drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between fluorinated indazoles and biological targets. Studies have demonstrated that the presence of fluorine atoms can modulate the conformational flexibility of indazole derivatives, thereby influencing their binding modes to proteins and nucleic acids. For instance, computational analyses have revealed that the electron-withdrawing nature of fluorine atoms can strengthen hydrogen bonding interactions and hydrophobic pockets in target proteins. This knowledge has been instrumental in guiding the design of next-generation indazole-based therapeutics with improved binding affinities and selectivities.

The synthesis of 5-((3,5-Difluorophenyl)difluoromethyl)-1H-indazol-3-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3,5-difluorophenyl group typically involves halogenation reactions followed by cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The subsequent attachment of the difluoromethyl group can be achieved through palladium-catalyzed reactions or other transition-metal-mediated transformations. Each step in the synthesis must be carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's biological activity.

In vitro studies have begun to elucidate the potential pharmacological effects of 5-((3,5-Difluorophenyl)difluoromethyl strong >)-1H-indazol-3-amine. Preliminary experiments suggest that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression and inflammation. The ability of fluorinated indazoles to modulate enzyme activity is attributed to their ability to engage in specific interactions with active sites or allosteric pockets on enzymes. Additionally, cell-based assays have indicated that this compound may exhibit anti-proliferative effects on cancer cell lines, making it a promising candidate for further preclinical development.

The growing body of evidence supporting the therapeutic potential of fluorinated indazoles has prompted researchers to explore novel derivatives with enhanced efficacy and safety profiles. By leveraging structure-activity relationship (SAR) studies, chemists are able to identify key structural features that contribute to biological activity and optimize these features for improved performance. The synthesis and characterization of analogs such as 5-((3,5-Dif luoro phenyl )di fluoro methyl)-1H-ind azol -3-am ine are essential steps in this process.

The role of fluorine atoms in modulating drug properties extends beyond metabolic stability and binding affinity; they also influence drug delivery systems and formulations. Fluorinated compounds can be incorporated into prodrugs or nanoparticles to enhance bioavailability or target specific tissues within the body. These advancements in drug delivery technology are particularly relevant for indazole derivatives like 5-( (3 ,5 -D if luoro phen yl )di fluoro methyl)-1H-ind azol -3-am ine , which may benefit from targeted delivery strategies to maximize therapeutic outcomes.

In conclusion, 5-( (3 ,5 -D if luoro phen yl )di fluoro methyl)-1H-ind azol -3-am ine (CAS No. 1956318-62-9 ) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of substituents provides a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for innovative drug development strategies.